![molecular formula C16H20N8 B6452765 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine CAS No. 2549027-28-1](/img/structure/B6452765.png)
6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine
Description
6-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine (6-MP) is a purine analogue that is widely used in scientific research due to its ability to modulate biochemical and physiological processes. It is a synthetic compound with a wide range of applications in various areas of science, including biochemistry, molecular biology, and pharmacology. 6-MP has been used as an inhibitor of several biochemical pathways, as well as a probe for the identification and characterization of various proteins and enzymes.
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it’s plausible that the compound could interact with its targets via hydrogen bonding or hydrophobic interactions .
Pharmacokinetics
Its molecular weight (294362) suggests it could have reasonable bioavailability.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. Specific details about how these factors affect this compound are currently unknown .
properties
IUPAC Name |
6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methylpurine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N8/c1-11-12(2)17-8-18-14(11)23-4-6-24(7-5-23)16-13-15(19-9-20-16)22(3)10-21-13/h8-10H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKVPZTMYHBKWHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1N2CCN(CC2)C3=NC=NC4=C3N=CN4C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3a-{[(5-fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-6-(trifluoromethyl)pyridazine](/img/structure/B6452689.png)
![3-cyclopropyl-1-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)imidazolidine-2,4-dione](/img/structure/B6452696.png)
![2-(3a-{[(5-fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-bromopyrimidine](/img/structure/B6452700.png)
![3-[4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione](/img/structure/B6452708.png)
![3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione](/img/structure/B6452714.png)
![3-[4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione](/img/structure/B6452727.png)
![3-cyclopropyl-1-[1-(quinolin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione](/img/structure/B6452731.png)
![3-cyclopropyl-1-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}imidazolidine-2,4-dione](/img/structure/B6452735.png)
![6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-methyl-9H-purine](/img/structure/B6452747.png)
![4-cyclopropyl-1-methyl-3-[1-(9H-purin-6-yl)piperidin-4-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one](/img/structure/B6452753.png)
![4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile](/img/structure/B6452758.png)
![9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine](/img/structure/B6452762.png)
![6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine](/img/structure/B6452764.png)
![6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine](/img/structure/B6452767.png)